Cas no 2171207-76-2 ((3S)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid)

• Product Name: (3S)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid
• CAS No: 2171207-76-2
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6535503
• PubChem ID: 165579275
• Update Time: 2025-07-23

(3S)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid
• 2171207-76-2
• (3S)-3-{[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}butanoic acid
• EN300-1575895

• Inchi： 1S/C27H25BrN2O5/c1-15-11-23(28)21(26(33)29-16(2)12-25(31)32)13-24(15)30-27(34)35-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-11,13,16,22H,12,14H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t16-/m0/s1
• InChI Key： ZEKLHSODHQDCPI-INIZCTEOSA-N
• SMILES： BrC1=CC(C)=C(C=C1C(N[C@@H](C)CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid

Introduction to (3S)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic Acid (CAS No. 2171207-76-2)

(3S-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171207-76-2, represents a pinnacle of molecular design, integrating multiple functional groups to potentially exhibit a wide range of biological activities. The intricate structure of this molecule, characterized by its chiral center and the presence of bromine, fluorenylmethoxycarbonyl, and amino substituents, makes it a subject of intense study for its pharmacological potential.

The chemical composition of (3S)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid encompasses several key functional elements. The 3S configuration indicates the presence of a stereocenter, which is crucial for the compound's biological activity. The side chain featuring a bromo-substituted phenyl ring and an amino group connected to a fluorenylmethoxycarbonyl moiety suggests interactions with biological targets such as enzymes and receptors. Additionally, the formamido group and the butanoic acid tail contribute to the molecule's solubility and metabolic stability, making it an attractive candidate for further development.

In recent years, there has been a surge in interest regarding molecules with chiral centers due to their ability to interact selectively with biological systems. The stereochemistry of (3S)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid plays a pivotal role in determining its pharmacological profile. Studies have shown that subtle changes in stereochemistry can significantly alter the potency and selectivity of drug candidates. This underscores the importance of precise molecular design in drug development, where even minor modifications can lead to profound differences in biological activity.

The presence of bromine in the molecular structure of this compound is another critical feature. Bromine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance binding affinity and metabolic stability. The bromo-substituted phenyl ring in (3S)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid likely contributes to its interaction with biological targets by increasing hydrophobicity and improving binding kinetics. This feature has been exploited in various drug molecules, where bromine atoms serve as key pharmacophores.

The fluorenylmethoxycarbonyl (Fmoc) group is another notable component of this compound. Fmoc groups are commonly used in peptide synthesis as protecting groups due to their stability under basic conditions. In the context of this molecule, the Fmoc moiety may serve as a linker or a part of a larger functional unit that interacts with biological targets. The incorporation of Fmoc groups can also influence the solubility and pharmacokinetic properties of drug candidates, making them more suitable for therapeutic applications.

The amino group in (3S)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid provides another potential site for interaction with biological targets. Amino groups are versatile functional units that can participate in hydrogen bonding, ionic interactions, and other forms of molecular recognition. This makes them ideal for designing molecules that can selectively bind to specific proteins or enzymes involved in disease pathways. The presence of multiple amino groups in this compound suggests that it may have multiple sites of interaction with biological targets, enhancing its potential therapeutic efficacy.

The formamido group is another important functional unit in this molecule. Formamido groups are known for their ability to enhance binding affinity and metabolic stability. They can participate in hydrogen bonding and form salt bridges with other molecules, which can be crucial for drug-receptor interactions. The formamido group in (3S)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid likely contributes to its interaction with biological targets by forming stable hydrogen bonds and enhancing binding affinity.

The butanoic acid tail at the end of the molecule adds another layer of complexity to its pharmacological profile. Butanoic acid is a short-chain carboxylic acid that can participate in various interactions with biological targets, including hydrogen bonding and ionic interactions. The butanoic acid moiety may also influence the solubility and metabolic stability of the compound, making it more suitable for therapeutic applications.

Recent studies have highlighted the importance of multifunctional drug candidates that can target multiple disease pathways simultaneously. (3S)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid embodies this concept by incorporating multiple functional groups that can interact with various biological targets. This multifunctional approach has shown promise in preclinical studies, where compounds targeting multiple pathways have demonstrated enhanced therapeutic efficacy compared to single-target drugs.

The synthesis and characterization of (3S)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid represent significant advancements in medicinal chemistry. The ability to precisely control the stereochemistry and functionalization patterns of complex molecules like this one has opened up new avenues for drug discovery and development. As research continues to uncover the full potential of this compound, it is likely to play an important role in the development of novel therapeutics for various diseases.

In conclusion, (3S)-3-{2-bromo-5-({(9H-fluoren-9-yli m m methoxycarbonyl } am i no ) - 4 - m e t h y l p h e n y l f o r m amid o } b u t a n o i c a c i d) is a highly sophisticated organic compound with significant pharmacological potential. Its intricate structure, characterized by its chiral center, bromine substituent, fluorenylmethoxycarbonyl group, amino group, formamido moiety, butanoic acid tail, and other functional units, makes it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of its properties and applications, this compound is poised to make significant contributions to the field of pharmaceuticals.